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Compound of Interest

Compound Name: 1,3,5-Trimethylcyclohexane

Cat. No.: B154302

An In-depth Technical Guide to 1,3,5-Trimethylcyclohexane: CAS Number and Safety Data

This guide provides comprehensive information on the chemical identifier and safety profile of
1,3,5-Trimethylcyclohexane, tailored for researchers, scientists, and drug development
professionals. The data is presented to facilitate easy access and comparison, alongside a
logical workflow for chemical safety assessment.

Chemical Identification

1,3,5-Trimethylcyclohexane is a cycloalkane derivative with three methyl groups
symmetrically positioned on a cyclohexane ring.[1] This symmetrical structure gives it unique
chemical and physical properties.[1] There can be some ambiguity in its CAS number, as
different isomers may be registered separately. The most commonly cited CAS numbers are:

e 1839-63-0: Often used to refer to the general compound or a mixture of its isomers.[2][3][4]

[5]16]

e 1795-27-3: Frequently refers specifically to the (1a,3a,50)- stereoisomer, also known as cis-
1,3,5-Trimethylcyclohexane.[1][7][8][9]

For the purpose of this guide, the data corresponds to the general substance unless otherwise
specified.

Table 1: Chemical Identifiers for 1,3,5-Trimethylcyclohexane
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Identifier Value
IUPAC Name 1,3,5-trimethylcyclohexane[2]
CAS Number 1839-63-0[3][4][5]

Alternate CAS

1795-27-3 (cis-isomer)[1][7][8]

Molecular Formula

CoH1s[2][3][4]1[5]

Molecular Weight 126.24 g/mol [1][2][3]
InChlKey ODNRTOSCFYDTKF-UHFFFAOYSA-N[1][2]
Synonyms cis-1,3,5-Trimethylcyclohexane[2]

Physicochemical and Safety Data

1,3,5-Trimethylcyclohexane is a colorless liquid.[1][5] It is classified as a highly flammable

liquid and vapor.[2][5] From a toxicological perspective, it is considered a neurotoxin that can

cause acute solvent syndrome.[2][10]

Table 2: Summary of Physicochemical and Safety Data

Property Value

Appearance Colorless to almost colorless clear liquid[5]
Boiling Point 139.5 - 140 °C[4][5][7]

Flash Point 19 - 27.9 °C[5][7]

Density 0.759 - 0.77 g/lcm3[4][5][7]

Vapor Pressure

7.982 mmHg at 25°CJ[7]

GHS Hazard Class

Flammable liquids, Category 2[2]

Hazard Statement

H225: Highly flammable liquid and vapor[5]

Experimental Protocols
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Detailed experimental protocols for the generation of the specific safety data cited for 1,3,5-
Trimethylcyclohexane are not available in the referenced literature. However, such data is
typically generated using standardized methodologies, such as those established by
organizations like ASTM International or the Organisation for Economic Co-operation and
Development (OECD).

Flash Point: Commonly determined using methods like the Pensky-Martens closed-cup test
(ASTM D93) or the Tag closed-cup test (ASTM D56).

» Boiling Point: Typically measured according to OECD Test Guideline 103 or ASTM D1078.

e Density: Can be determined using OECD Test Guideline 109 or various ASTM methods
involving pycnometers or hydrometers.

» Toxicological Data: Acute toxicity studies (e.g., LD50 values) are generally conducted
following protocols like OECD Guidelines for the Testing of Chemicals, Section 4 (e.g.,
OECD 401, 402, 403 for oral, dermal, and inhalation toxicity, respectively).

Chemical Safety Assessment Workflow

The following diagram illustrates a standardized workflow for assessing the safety and risk
associated with a chemical substance like 1,3,5-Trimethylcyclohexane.
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Chemical Safety Assessment Workflow

Start: Identify Substance
(1,3,5-Trimethylcyclohexane)

Hazard Identification
/ Hazard Data Collection

Dose-Response Physicochemical Properties Toxicological Evaluation
Assessment (Flash Point, BP, Density)

Exposure Assessment

(Acute/Chronic Toxicity, Neurotoxicity)

Risk Characterization

Click to download full resolution via product page
Caption: Logical workflow for chemical safety and risk assessment.

Handling and Safety Precautions

Given its high flammability and potential as a neurotoxin, strict safety measures are required
when handling 1,3,5-Trimethylcyclohexane.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b154302?utm_src=pdf-body-img
https://www.benchchem.com/product/b154302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear protective
clothing to prevent skin contact.

o Respiratory Protection: In case of insufficient ventilation, use a suitable respiratory protective
device.

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[5] No smoking.

Keep the container tightly closed and store it in a cool, well-ventilated place.[5]

Ground/bond container and receiving equipment to prevent static discharge.

Use explosion-proof electrical, ventilating, and lighting equipment.

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

First Aid Measures:

e If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[5]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5]

o General Advice: If you feel unwell, seek medical advice/attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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